Cas no 2680660-85-7 (4,4-Dimethylpyrrolidine-2-carbaldehyde)

• Product Name: 4,4-Dimethylpyrrolidine-2-carbaldehyde
• CAS No: 2680660-85-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD32772254
• CID: 5646442
• PubChem ID: 121316079
• Update Time: 2025-10-31

4,4-Dimethylpyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylpyrrolidine-2-carbaldehyde
• 2680660-85-7
• SCHEMBL17726044
• EN300-28270498
• 4,4-Dimethylpyrrolidine-2-carbaldehyde

• MDL： MFCD32772254
• Inchi： 1S/C7H13NO/c1-7(2)3-6(4-9)8-5-7/h4,6,8H,3,5H2,1-2H3
• InChI Key： NVDLZMLSRYWODX-UHFFFAOYSA-N
• SMILES： O=CC1CC(C)(C)CN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 4,4-Dimethylpyrrolidine-2-carbaldehyde

4,4-Dimethylpyrrolidine-2-carbaldehyde (CAS No. 2680660-85-7): An Emerging Compound in Chemical and Pharmaceutical Research

4,4-Dimethylpyrrolidine-2-carbaldehyde (CAS No. 2680660-85-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its pyrrolidine core with two methyl groups at the 4-position and an aldehyde functional group at the 2-position, making it a versatile building block for the synthesis of complex molecules.

The chemical structure of 4,4-Dimethylpyrrolidine-2-carbaldehyde offers several advantages in synthetic chemistry. The presence of the aldehyde group allows for a wide range of reactions, such as condensation, reduction, and oxidation, which can be utilized to construct more complex molecular architectures. Additionally, the two methyl groups at the 4-position provide steric hindrance and electronic effects that can influence the reactivity and selectivity of the compound in various synthetic transformations.

In the realm of medicinal chemistry, 4,4-Dimethylpyrrolidine-2-carbaldehyde has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with potent anti-inflammatory and anti-cancer properties. The ability to fine-tune the structure through functional group modifications allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

One notable application of 4,4-Dimethylpyrrolidine-2-carbaldehyde is in the field of peptide chemistry. The pyrrolidine core can serve as a scaffold for the design of peptidomimetics, which are synthetic compounds that mimic the structure and function of natural peptides. These peptidomimetics have been shown to exhibit enhanced stability and reduced susceptibility to enzymatic degradation compared to their natural counterparts. This makes them attractive candidates for therapeutic applications where prolonged activity is desired.

The versatility of 4,4-Dimethylpyrrolidine-2-carbaldehyde extends beyond its use as a synthetic intermediate. It has also found applications in materials science and catalysis. For example, researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it can enhance catalyst performance by stabilizing reactive intermediates and promoting specific reaction pathways. This has led to the development of more efficient and selective catalytic processes for the synthesis of fine chemicals and pharmaceuticals.

In addition to its synthetic utility, 4,4-Dimethylpyrrolidine-2-carbaldehyde has been studied for its potential biological activities. Preliminary studies have indicated that certain derivatives of this compound exhibit antimicrobial properties against a range of bacterial strains. This finding opens up new avenues for the development of novel antibiotics at a time when antibiotic resistance is becoming an increasingly pressing global health issue.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on 4,4-Dimethylpyrrolidine-2-carbaldehyde have shown that it can be synthesized using environmentally friendly methods, such as catalytic processes that minimize waste generation and energy consumption. This aligns with the growing trend towards sustainable chemistry practices in both academic and industrial settings.

In conclusion, 4,4-Dimethylpyrrolidine-2-carbaldehyde (CAS No. 2680660-85-7) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure provides a versatile platform for synthetic transformations and the development of bioactive molecules. As research continues to advance, it is likely that new applications and properties of this compound will be discovered, further cementing its importance in the scientific community.